1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C19H23FN2O2/c1-23-18-8-7-15(13-19(18)24-2)14-21-9-11-22(12-10-21)17-6-4-3-5-16(17)20/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: HNGXSMCVXJMNLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3F)OC
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine, also known as DF-MDBP, is a psychoactive substance that belongs to the class of designer drugs. It is a derivative of piperazine and has been found to exhibit stimulant and hallucinogenic effects. The compound has gained popularity among drug users due to its ability to produce euphoria, increased energy, and altered perception. However, the use of DF-MDBP is associated with various health risks, and its effects on the human body are not fully understood.

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by increasing the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This leads to the characteristic stimulant and hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
The use of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine is associated with various biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep disturbances. The long-term effects of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine use on the human body are not fully understood, but it is believed to have neurotoxic effects on the brain.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has several advantages for use in laboratory experiments. Its simple synthesis method and availability make it a convenient compound to work with. However, its psychoactive effects and potential health risks limit its use in experimental settings.

Future Directions

There are several future directions for research on 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine. One area of interest is the development of therapeutic applications for the compound, particularly in the treatment of depression and anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action and long-term effects of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine on the human body. This information could be used to develop strategies to mitigate the health risks associated with its use. Overall, research on 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has the potential to provide valuable insights into the pharmacological properties of designer drugs and their potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine involves the reaction of 1-(3,4-dimethoxybenzyl)piperazine with 2-fluorobenzaldehyde in the presence of a catalyst. The resulting product is then purified using chromatography techniques. The synthesis of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine is relatively simple, and the precursor chemicals are readily available. This has contributed to its widespread availability and use.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been the subject of several scientific studies aimed at understanding its pharmacological properties and potential therapeutic applications. One study investigated the effects of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine on the central nervous system and found that it exhibited both stimulant and hallucinogenic effects. Another study explored the potential use of 1-(3,4-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine as a treatment for depression and anxiety disorders. However, further research is needed to fully understand the therapeutic potential of this compound.